Cas no 898289-06-0 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure

898289-06-0 structure

Product name:1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

CAS No:898289-06-0

MF:C₁₅H₂₀BNO₂

MW:257.135804176331

MDL:MFCD08690266

CID:719688

PubChem ID:18525785

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 1H-Indole,1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
- 1-METHYLINDOL-4-BORONIC ACID, PINACOL ESTER
- 1-Methy-1H-indol-4-ylboronic acid pinacol ester
- 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (ACI)
- 1-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
- 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, AldrichCPR
- DB-078500
- 898289-06-0
- SCHEMBL2216834
- CS-0138029
- MFCD08690266
- SB39701
- DTXSID10594541
- Z2050045918
- (1-METHYL-1H-INDOL-4-YL)BORONIC ACID PINACOL ESTER
- EN300-6739225
- 1H-Indole, 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- J-504938
- AKOS016000327
- CBEYYYCGOCYJIK-UHFFFAOYSA-N
- FS-6016
- MDL： MFCD08690266
- Inchi： 1S/C15H20BNO2/c1-14(2)15(3,4)19-16(18-14)12-7-6-8-13-11(12)9-10-17(13)5/h6-10H,1-5H3
- InChI Key： CBEYYYCGOCYJIK-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1C2C=CN(C=2C=CC=1)C

Computed Properties

Exact Mass: 257.15900
Monoisotopic Mass: 257.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.4Å²

Experimental Properties

Density: 1.05
Melting Point: 94.5-96.5
Boiling Point: 391.3°C at 760 mmHg
Flash Point: 190.5°C
Refractive Index: 1.533
PSA: 23.39000
LogP: 2.47750

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information

Hazard Statement： Harmful

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR8699-1g	1-Methyl-1H-indole-4-boronic acid, pinacol ester	898289-06-0	97%	1g	£98.00	2025-02-20
Enamine	EN300-6739225-0.25g	1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	898289-06-0	95%	0.25g	$48.0	2023-07-10
eNovation Chemicals LLC	D642041-5G	1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	898289-06-0	97%	5g	$480	2024-07-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0638P-1g	1-Methy-1H-indol-4-ylboronic acid pinacol ester	898289-06-0	96%	1g	¥830.67	2025-01-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5012-10G	1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	898289-06-0	97%	10g	￥ 5,940.00	2023-04-13
eNovation Chemicals LLC	Y1000760-5g	1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole	898289-06-0	95%	5g	$550	2024-08-02
TRC	M343708-100mg	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	898289-06-0		100mg	$ 95.00	2022-06-03
abcr	AB467368-1 g	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole; min. 95%	898289-06-0		1g	€307.30	2023-04-21
Apollo Scientific	OR8699-50mg	1-Methyl-1H-indole-4-boronic acid, pinacol ester	898289-06-0	97%	50mg	£15.00	2025-02-20
Enamine	EN300-6739225-5.0g	1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	898289-06-0	95%	5.0g	$386.0	2023-07-10

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Production Method

Synthetic Circuit 1

73183-34-3

590417-55-3

898289-06-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 16 h, 80 °C

Reference

: Heterocyclic Chromophore Amphiphiles and their Supramolecular Polymerization

Djordjevic, Luka; Sai, Hiroaki ; Yang, Yang ; Sather, Nicholas A. ; Palmer, Liam C. ; et al, Angewandte Chemie, 2023, 62(17),

Synthetic Circuit 2

898289-06-0

Reaction Conditions

1.1 Reagents: 1,1,3,3-Tetramethyldisiloxane , Tripotassium phosphate Catalysts: Dichlorobis(tricyclohexylphosphine)nickel Solvents: Toluene ; 15 h, 120 °C

Reference

: Cine substitution of arenes using the aryl carbamate as a removable directing group

Mesganaw, Tehetena; Fine Nathel, Noah F.; Garg, Neil K., Organic Letters, 2012, 14(11), 2918-2921

Synthetic Circuit 3

25015-63-8

590417-55-3

898289-06-0

Reaction Conditions

1.1 Catalysts: Palladium diacetate , 2-(Dicyclohexylphosphino)biphenyl Solvents: 1,4-Dioxane ; rt; 30 min, rt
1.2 Reagents: Triethylamine Solvents: 1,4-Dioxane ; rt; 2 - 8 h, 80 °C

Reference

: Convenient synthesis of 1H-indol-1-yl boronates via palladium(0)-catalyzed borylation of bromo-1H-indoles with 'pinacolborane'

Stadlwieser, Josef F.; Dambaur, Markus E., Helvetica Chimica Acta, 2006, 89(5), 936-946

Synthetic Circuit 4

388116-27-6

898289-06-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 15 min, 0 °C → rt
1.2 Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

: Catalytic (3 + 2) annulation of donor-acceptor aminocyclopropane monoesters and indoles

Pirenne, Vincent; Robert, Emma G. L.; Waser, Jerome, Chemical Science, 2021, 12(25), 8706-8712

Synthetic Circuit 5

73183-34-3

898289-06-0

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium , 1,3-Dihydro-4,5-dimethyl-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene Solvents: Toluene ; 5 min, rt
1.2 Solvents: Toluene ; rt; 15 h, 130 °C

Reference

: Rhodium-catalyzed borylation of aryl 2-pyridyl ethers through cleavage of the carbon-oxygen bond: borylative removal of the directing group

Kinuta, Hirotaka; Tobisu, Mamoru; Chatani, Naoto, Journal of the American Chemical Society, 2015, 137(4), 1593-1600

Synthetic Circuit 6

388116-27-6

898289-06-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 15 min, 0 °C; 1 h, rt; rt → 0 °C
1.2 0 °C → rt; 30 min, rt; rt → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

: Iron-iodine co-catalysis towards tandem C-N/C-C bond formation: one-pot regioselective synthesis of 2-amino-3-alkylindoles

Zhang, Yingying; Huang, Yating; Yu, Kewei; Zhang, Xiaoxiang; Yu, Wenhua; et al, Organic Chemistry Frontiers, 2022, 9(22), 6165-6171

Synthetic Circuit 7

73183-34-3

7556-37-8

898289-06-0

Reaction Conditions

1.1 Reagents: Tripotassium phosphate , Methanaminium, N-[(dimethylamino)fluoromethylene]-N-methyl-, hexafluorophosphate… Catalysts: Bis(1,5-cyclooctadiene)nickel , Tricyclohexylphosphine Solvents: 1,4-Dioxane ; 24 h, 60 °C

Reference

: Ni-Catalyzed Deoxygenative Borylation of Phenols Via O-Phenyl-uronium Activation

Liu, Xiaojie; Xu, Biping; Su, Weiping, ACS Catalysis, 2022, 12(15), 8904-8910

Synthetic Circuit 8

388116-27-6

898289-06-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 15 min, 0 °C; 1 h, rt; rt → 0 °C
1.2 0 °C → rt; 30 min, rt; rt → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Copper-iodine co-catalyzed C-H aminoalkenylation of indoles via temperature-controlled selectivity switch: facile synthesis of 2-azolyl-3-alkenylindoles

Zhang, Xiaoxiang; Yu, Wenhua; Nie, Yiyu; Zhang, Yingying; Gu, Xiaoting; et al, Organic Chemistry Frontiers, 2022, 9(14), 3794-3799

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (898289-06-0)

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature

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(CAS:898289-06-0)1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

Purity:99%/99%/99%

Quantity:10g/5g/1g

Price ($):531.0/442.0/273.0

Cas no 898289-06-0 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature

898289-06-0 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole) Related Products

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